4-(Chlorocarbonyl)phenyl nonanoate

• CAS No.: 61096-99-9
• Molecular Formula: C16H21ClO3
• Molecular Weight: 296.79 g/mol
• IUPAC Name: (4-carbonochloridoylphenyl) nonanoate
• InChI: InChI=1S/C16H21ClO3/c1-2-3-4-5-6-7-8-15(18)20-14-11-9-13(10-12-14)16(17)19/h9-12H,2-8H2,1H3
• InChI Key: BRVFAFHRICLABP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(=O)OC1=CC=C(C=C1)C(=O)Cl

Description

4-(Chlorocarbonyl)phenyl nonanoate is a useful research compound. Its molecular formula is C16H21ClO3 and its molecular weight is 296.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.5 g of 4-octylcarbonyloxybenzoic acid was dispersed in 50 ml carbon tetrachloride, after dropping 10 ml of thionyl chloride to this solution, refluxed for three hours. After reducing the solvent, 4-octylcarbonyloxybenzoic chloride (CK) was obtained.